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Introduction

1-Nonylimidazole is a heterocyclic organic compound featuring a five-membered imidazole
ring substituted with a nine-carbon alkyl chain at the N1 position. As with many N-
alkylimidazoles, this molecule holds significant interest in medicinal chemistry and materials
science due to the versatile chemical properties of the imidazole moiety. The imidazole ring can
act as a ligand for metal ions, a proton donor or acceptor, and participate in hydrogen bonding,
making it a valuable pharmacophore in drug design. The nonyl group imparts significant
lipophilicity, influencing the molecule's solubility, membrane permeability, and potential for
hydrophobic interactions with biological targets.

Accurate structural elucidation and purity assessment are paramount in the development of
any new chemical entity. Spectroscopic techniques such as Nuclear Magnetic Resonance
(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for
this purpose. This guide provides an in-depth analysis of the expected spectroscopic data for 1-
nonylimidazole, offering a foundational reference for its synthesis and characterization. The
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data presented herein is a combination of predicted values from computational models and
established characteristic values for similar N-alkylimidazole compounds, providing a robust
framework for spectral interpretation.

Molecular Structure of 1-Nonylimidazole

A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic
data. The following diagram illustrates the structure of 1-nonylimidazole with atoms
systematically numbered for unambiguous reference in the subsequent spectral analysis
sections.

Caption: Molecular structure of 1-Nonylimidazole with atom numbering.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy provides detailed information about the hydrogen atoms in a
molecule, revealing their chemical environment, proximity to other protons, and their relative
numbers.

Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 1-nonylimidazole in 0.6-0.7 mL of
a deuterated solvent (e.g., chloroform-d, CDCIs) in a standard 5 mm NMR tube. The choice
of solvent is critical; CDCls is a common choice for its ability to dissolve a wide range of
organic compounds.[1]

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for
chemical shift referencing (6 = 0.00 ppm).

 Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a
high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve good signal dispersion.

o Data Acquisition: Acquire the 'H NMR spectrum at room temperature. Standard acquisition
parameters include a 90° pulse, a sufficient number of scans to achieve a good signal-to-
noise ratio (typically 8-16 scans), and a relaxation delay of 1-5 seconds.
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» Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and integrating the signals.

Predicted *H NMR Data for 1-Nonylimidazole

The following table outlines the predicted chemical shifts (d) in ppm, expected splitting

patterns, and integration values for the protons of 1-nonylimidazole. These predictions are

based on established chemical shift ranges for N-alkylimidazoles and computational prediction
tools.[2][3][4][5]

Predicted Chemical

Proton(s) _ Splitting Pattern Integration
Shift (8, ppm)

H2 7.4-7.6 Singlet (s) 1H

H4 69-71 Singlet (s) 1H

H5 6.8-7.0 Singlet (s) 1H

H1' 3.8-4.0 Triplet (t) 2H

H2' 1.7-19 Quintet (quint) 2H

H3'-H8' 12-14 Multiplet (m) 12H

HO' 0.8-0.9 Triplet (t) 3H

Interpretation of the *'H NMR Spectrum

» Imidazole Ring Protons (H2, H4, H5): The protons on the imidazole ring are expected to

appear as sharp singlets in the aromatic region of the spectrum. The H2 proton, situated

between two nitrogen atoms, is the most deshielded and thus appears at the lowest field

(highest ppm value). The H4 and H5 protons are in a more electron-rich environment and

appear at higher fields.

e Nonyl Chain Protons:

o H1": The methylene protons (CHz2) directly attached to the N1 of the imidazole ring are

significantly deshielded due to the electron-withdrawing nature of the ring and will appear

as a triplet, split by the adjacent H2' protons.
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o H2': These methylene protons will appear as a quintet, being split by both the H1' and H3'

protons.

o H3'-H8': The methylene groups in the middle of the alkyl chain are in very similar chemical
environments and will overlap to form a broad multiplet.

o H9'": The terminal methyl protons (CHs) are the most shielded and will appear at the
highest field as a triplet, split by the adjacent H8' protons.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.
Each unique carbon atom in the structure gives rise to a distinct signal.

Experimental Protocol: **C NMR Spectroscopy

o Sample Preparation: The same sample prepared for *H NMR can be used for 13C NMR.
e Instrument Setup: The experiment is performed on the same NMR spectrometer.

o Data Acquisition: 13C NMR is inherently less sensitive than *H NMR due to the low natural
abundance of the 13C isotope (1.1%).[1] Therefore, a greater number of scans (typically
several hundred to thousands) and a longer acquisition time are required. Proton decoupling
is routinely applied to simplify the spectrum by removing C-H splitting, resulting in a
spectrum of singlets for each carbon.

o Data Processing: Similar to *H NMR, the data is processed via Fourier transformation and
phasing.

Predicted **C NMR Data for 1-Nonylimidazole

The predicted chemical shifts for the carbon atoms of 1-nonylimidazole are listed below.
These values are based on typical shifts for N-alkylimidazoles and computational predictions.
[BI[7181°1[10]
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Carbon(s) Predicted Chemical Shift (3, ppm)
C2 135- 138

C4 128 - 130

C5 118 - 120

Ccr 48 - 50

c2' 31-33

c3-Ccr 28 - 30

Cc8' 22-24

c9' 13-15

Interpretation of the **C NMR Spectrum

» Imidazole Ring Carbons (C2, C4, C5): The carbons of the imidazole ring are deshielded and
appear in the downfield region of the spectrum. C2, being adjacent to two nitrogen atoms, is
the most deshielded.

e Nonyl Chain Carbons: The chemical shifts of the carbons in the nonyl chain are
characteristic of a saturated alkyl group. The C1' carbon, directly attached to the nitrogen, is
the most deshielded of the alkyl carbons. The remaining carbons of the chain show typical
alkane chemical shifts, with the terminal methyl carbon (C9') being the most shielded and
appearing at the highest field.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation, which excites molecular vibrations (stretching and bending).

Experimental Protocol: IR Spectroscopy

o Sample Preparation: As 1-nonylimidazole is a liquid at room temperature, a neat spectrum
can be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or
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KBr).[6] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where
a drop of the sample is placed directly on the ATR crystal.[11]

o Data Acquisition: The sample is placed in the IR spectrometer, and the spectrum is recorded,
typically over the range of 4000-400 cm~1. A background spectrum of the empty salt plates or
ATR crystal is recorded first and automatically subtracted from the sample spectrum.

» Data Interpretation: The resulting spectrum is a plot of transmittance versus wavenumber
(cm~1). Absorption bands are identified and correlated with specific functional groups.

Characteristic IR Absorption Bands for 1-Nonylimidazole

The following table lists the expected characteristic IR absorption bands for 1-nonylimidazole
based on its functional groups.[12][13][14][15]

o Expected Wavenumber .
Vibrational Mode Intensity
(cm™)

C-H stretch (sp2-hybridized,

o _ 3100 - 3000 Medium
imidazole ring)
C-H stretch (sp3-hybridized,

) 3000 - 2850 Strong
nonyl chain)
C=N stretch (imidazole ring) 1670 - 1640 Medium
C=C stretch (imidazole ring) 1550 - 1475 Medium
C-N stretch (imidazole ring and .

1300 - 1000 Medium to Strong

alkyl-N)
C-H bend (nonyl chain) 1465 and 1375 Medium

Interpretation of the IR Spectrum

e C-H Stretching: The spectrum will be characterized by strong absorption bands just below
3000 cm~1 corresponding to the sp3 C-H stretches of the nonyl chain. Weaker bands just
above 3000 cm~1 are expected for the sp? C-H stretches of the imidazole ring.
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e C=N and C=C Stretching: The stretching vibrations of the C=N and C=C bonds within the
imidazole ring will give rise to medium intensity bands in the 1670-1475 cm~1 region.

» Fingerprint Region: The region below 1500 cm~* is known as the fingerprint region and will
contain a complex pattern of absorptions due to C-N stretching and various bending
vibrations, which are unique to the molecule.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ions. It provides information about the molecular weight of a compound and its
fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

o Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
typically via direct infusion or after separation by gas chromatography (GC).

« lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), which ejects an electron from the molecule to form a
molecular ion (M*e).[16]

e Fragmentation: The molecular ion is often energetically unstable and fragments into smaller,
charged ions and neutral radicals.[17]

e Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer), which separates them based on their m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of relative abundance versus m/z.

Predicted Mass Spectrum of 1-Nonylimidazole

e Molecular lon (M*e): The molecular weight of 1-nonylimidazole (C12H22Nz2) is 194.32 g/mol .
Therefore, the molecular ion peak is expected at m/z = 194.
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e Major Fragmentation Pathways: The fragmentation of N-alkylimidazoles is often initiated by
cleavage of the C-C bonds of the alkyl chain. The most prominent fragmentation is typically
the cleavage of the bond beta to the imidazole ring, leading to the formation of a stable

imidazolium-containing cation.[16][18][19][20]

The following diagram illustrates the predicted major fragmentation pathway for 1-

[M - CsH17]*
2
1-Nonylimidazole (M)
[ m/z = 194 ] - *C7Has

\ [M - C7H1s]*
m/z = 95

Click to download full resolution via product page

nonylimidazole.

Caption: Predicted major fragmentation pathway of 1-nonylimidazole in EI-MS.

- le

m/z Proposed Fragment Notes
194 [C12H22N2]*e Molecular lon (M*e)

Loss of a C7Hase radical
95 [CsH7N2]*

(cleavage of the C2'-C3' bond)

Loss of a CsH17¢ radical
81 [CaHsN2]*

(cleavage of the C1'-C2' bond)

Interpretation of the Mass Spectrum

e Molecular lon Peak: The presence of a peak at m/z = 194 confirms the molecular weight of

the compound.

o Base Peak: The most intense peak in the spectrum (the base peak) is likely to be at m/z =
81, corresponding to the loss of an octyl radical. This fragment is particularly stable due to
the positive charge being delocalized within the aromatic imidazole ring.
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o Other Fragments: A peak at m/z = 95, corresponding to the loss of a heptyl radical, is also
expected. The rest of the spectrum will likely show a series of peaks corresponding to further
fragmentation of the nonyl chain, with peaks separated by 14 mass units (CHz).

Conclusion

This guide provides a comprehensive overview of the expected spectroscopic data for 1-
nonylimidazole. By understanding the principles behind *H NMR, 13C NMR, IR spectroscopy,
and mass spectrometry, and by referencing the predicted and typical data presented,
researchers can confidently characterize this important molecule. The provided protocols offer
a standardized approach to data acquisition, ensuring reproducibility and accuracy. This
foundational spectroscopic information is crucial for quality control in synthesis, for studying the
interactions of 1-nonylimidazole in various chemical and biological systems, and for the
overall advancement of research and development involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. researchgate.net [researchgate.net]
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¢ 8. organicchemistrydata.org [organicchemistrydata.org]
¢ 9. youtube.com [youtube.com]

¢ 10. acdlabs.com [acdlabs.com]

e 11. researchgate.net [researchgate.net]

e 12. uanich.vscht.cz [uanich.vscht.cz]

e 13. 6.3 IR Spectrum and Characteristic Absorption Bands — Organic Chemistry |
[kpu.pressbooks.pub]

e 14. IR Absorption Table [webspectra.chem.ucla.edu]
e 15. chem.libretexts.org [chem.libretexts.org]

e 16. Mass Spectrometry [www2.chemistry.msu.edu]
e 17. chemguide.co.uk [chemguide.co.uk]

e 18. Electrospray mass spectral fragmentation study of N,N'-disubstituted imidazolium ionic
liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

e 19. uni-saarland.de [uni-saarland.de]
¢ 20. whitman.edu [whitman.edu]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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